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Compound of Interest

Compound Name:
5-Chloro-4-methoxy-2-

nitropyridine

Cat. No.: B12986916

Get Quote

An in-depth technical analysis for researchers, medicinal chemists, and drug development

professionals.

Executive Summary
The compound 5-Chloro-4-methoxy-2-nitropyridine (CAS: 1804883-24-6)[1] has emerged as

a highly versatile synthetic precursor in modern medicinal chemistry. By acting as a masked

nucleophile, its reduction yields 5-chloro-4-methoxypyridin-2-amine (CAS: 662117-63-7)[2], a

critical building block that provides a bidentate hydrogen-bonding motif essential for target

engagement. This guide objectively compares the biological activity of multi-cyclic compounds

derived from this scaffold across three distinct therapeutic areas: Oncology (IRAK4/FLT3 dual

inhibitors)[3], Cardiovascular Disease (sGC stimulators)[4], and Infectious Disease (Anti-

mycobacterial agents)[5].

Chemical Derivatization Strategy & Workflow
Mechanistic Rationale: The structural anatomy of the 5-chloro-4-methoxypyridin-2-amine

moiety is not accidental. The exocyclic amine and the adjacent pyridine nitrogen mimic the

adenine ring of ATP, anchoring the molecule within kinase hinge regions[3]. The 5-chloro
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substituent provides a critical halogen bond that enhances target residence time, while the 4-

methoxy group acts as a steric shield and an electron-donating group, increasing the

nucleophilicity of the amine for subsequent Buchwald-Hartwig or SNAr cross-coupling

reactions.
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Synthetic workflow from 5-chloro-4-methoxy-2-nitropyridine to bioactive drug derivatives.

Experimental Protocol: Chemoselective Nitro Reduction
Causality: Standard catalytic hydrogenation (H₂ with Pd/C) frequently causes undesired

hydrodehalogenation of the 5-chloro substituent. To preserve the halogen bond donor, a milder,

chemoselective reduction using Iron (Fe) and Ammonium Chloride (NH₄Cl) is strictly required.

Preparation: Dissolve 5-chloro-4-methoxy-2-nitropyridine (1.0 eq) in a 4:1 mixture of

Ethanol/Water.

Activation: Add NH₄Cl (5.0 eq) and Fe powder (5.0 eq). The NH₄Cl acts as a mild proton

source to activate the iron surface without cleaving the methoxy ether.

Reaction: Heat to reflux (80°C) for 2-4 hours.

Self-Validating Step: Monitor via LC-MS. The assay validates completion when the starting

material peak (m/z 188 [M+H]⁺) is completely replaced by the highly polar amine peak (m/z

159 [M+H]⁺).

Workup: Filter hot through a Celite pad to remove iron oxides, concentrate, and extract with

EtOAc.

Therapeutic Area 1: Oncology (IRAK4 and FLT3 Dual
Inhibitors)
In Acute Myeloid Leukemia (AML) and Myelodysplastic Syndromes (MDS), mutations in the

FLT3 receptor (e.g., ITD or D835Y) and hyperactivation of the TLR/MyD88/IRAK4 pathway

drive aggressive cellular proliferation[3]. Compounds utilizing the 5-chloro-4-methoxypyridin-2-

amine core coupled to a multi-cyclic backbone act as potent dual inhibitors, preventing the

resistance mechanisms typically seen with selective FLT3 inhibitors.
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Dual inhibition of IRAK4 and FLT3 signaling pathways by pyridine derivatives in AML.

Comparative Performance Data
Data summarized from patent literature [3].
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Compound
Class

IRAK4 IC₅₀
(nM)

FLT3 (WT) IC₅₀
(nM)

FLT3-D835Y
IC₅₀ (nM)

Primary
Limitation

Pyridine

Derivative
2.5 4.1 6.8

None (Dual

Action)

Gilteritinib

(Alternative)
>1000 1.8 2.2

TLR-mediated

resistance

CA-4948

(Alternative)
1.5 >1000 >1000

Ineffective

against FLT3+

Experimental Protocol: HTRF Kinase Inhibition Assay
Causality: Homogeneous Time-Resolved Fluorescence (HTRF) is utilized because the multi-

cyclic nature of these derivatives often causes auto-fluorescence in standard assays. HTRF's

time-delayed reading eliminates background noise.

Incubation: Combine recombinant IRAK4/FLT3 enzyme, biotinylated peptide substrate, and

ATP (at Kₘ) with serial dilutions of the test compound in kinase buffer.

Detection: Add Eu³⁺-cryptate labeled anti-phospho antibody and Streptavidin-XL665.

Self-Validating Step: Calculate the Z'-factor using Staurosporine (positive control) and DMSO

(vehicle). A Z'-factor > 0.6 validates the assay's dynamic range and confirms the IC₅₀

causality.

Therapeutic Area 2: Cardiovascular (sGC
Stimulators)
Soluble Guanylate Cyclase (sGC) is the primary receptor for nitric oxide (NO). When NO binds

to the heme group of sGC, it catalyzes the conversion of GTP to cGMP, promoting

vasodilation[4]. Fused pyrazine derivatives synthesized from our target pyridine scaffold act as

allosteric sGC stimulators. They stabilize the NO-sGC complex, vastly amplifying cGMP

production even in states of endothelial dysfunction where NO is depleted.
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Synergistic activation of the NO-sGC-cGMP signaling pathway by pyrazine derivatives.

Comparative Performance Data
Data summarized from patent literature [4].
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Compound Class
sGC EC₅₀ (+NO)
(nM)

Fold Stimulation
Max Efficacy vs
Baseline

Pyrazine Derivative 15 85x 110%

Riociguat (Alternative) 20 73x 100%

Vericiguat

(Alternative)
45 40x 85%

Experimental Protocol: Intracellular cGMP HTRF Assay
Causality: To prove synergistic stimulation rather than mere activation, the assay must be

conducted in the presence of an exogenous NO donor (DEA/NO) to ensure the heme iron

remains in the reduced (Fe²⁺) state.

Cell Preparation: Plate CHO cells stably expressing human sGC heterodimers (α1/β1).

Stimulation: Treat cells with the phosphodiesterase inhibitor IBMX (to prevent cGMP

degradation), 10 nM DEA/NO, and the test compound for 30 minutes.

Lysis & Detection: Lyse cells and add HTRF cGMP detection reagents (d2-labeled cGMP

and cryptate-labeled anti-cGMP antibody).

Self-Validating Step: The assay is self-validating through competitive binding: as intracellular

cGMP increases, the FRET signal decreases. Normalizing against a Riociguat standard

curve ensures the calculated fold-stimulation is accurate.

Therapeutic Area 3: Infectious Disease (Anti-
Mycobacterial Agents)
Recent structural activity relationship (SAR) studies have demonstrated that substituting the

terminal amine of quinoline-based antibiotics with the 5-chloro-4-methoxypyridin-2-amine motif

drastically improves lipophilicity and cell wall penetration in Mycobacterium tuberculosis[5].

Comparative Performance Data
Data summarized from patent literature [5].
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Compound Class
M. tuberculosis H37Rv MIC
(µg/mL)

M. smegmatis MIC (µg/mL)

Pyridine-Quinoline Derivative 0.05 0.12

Bedaquiline (Alternative) 0.03 0.06

Isoniazid (Alternative) 0.05 >10

Experimental Protocol: Resazurin Microtiter Assay
(REMA)
Causality: Mycobacteria are notoriously slow-growing. Standard optical density (OD)

measurements are prone to clumping artifacts. Resazurin acts as a terminal electron acceptor;

its reduction to fluorescent resorufin strictly correlates with the metabolic viability of the

bacteria, bypassing optical artifacts.

Inoculation: Dispense 10⁵ CFU/mL of M. tuberculosis H37Rv into 96-well plates containing

7H9 broth.

Treatment: Add serial dilutions of the test compound and incubate at 37°C for 7 days.

Indicator: Add 30 µL of 0.02% resazurin solution and incubate for an additional 24 hours.

Self-Validating Step: A color shift from blue (oxidized) to pink (reduced) indicates bacterial

survival. The MIC is defined as the lowest concentration preventing the color change. The

inclusion of a media-only well (must remain blue) and a Bedaquiline control validates the

assay's sensitivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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